Cas no 2137770-14-8 (4-(morpholin-2-yl)benzonitrile hydrochloride)

4-(Morpholin-2-yl)benzonitrile hydrochloride is a synthetic organic compound featuring a benzonitrile core substituted with a morpholine moiety at the 4-position, in its hydrochloride salt form. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its morpholine and nitrile functional groups offer reactive sites for further derivatization, making it valuable in medicinal chemistry for drug discovery and development. The compound’s well-defined chemical properties ensure reproducibility in research and industrial processes. Suitable for controlled environments, it requires standard precautions for handling hygroscopic and reactive substances.
4-(morpholin-2-yl)benzonitrile hydrochloride structure
2137770-14-8 structure
Product Name:4-(morpholin-2-yl)benzonitrile hydrochloride
CAS No:2137770-14-8
MF:
MW:
CID:4640226
Update Time:2025-10-29

4-(morpholin-2-yl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(2-morpholinyl)-, hydrochloride
    • 4-(morpholin-2-yl)benzonitrile hydrochloride

4-(morpholin-2-yl)benzonitrile hydrochloride Pricemore >>

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Additional information on 4-(morpholin-2-yl)benzonitrile hydrochloride

Research Brief on 4-(morpholin-2-yl)benzonitrile hydrochloride (CAS: 2137770-14-8): Recent Advances and Applications

4-(morpholin-2-yl)benzonitrile hydrochloride (CAS: 2137770-14-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its structural features and potential therapeutic applications. This research brief synthesizes recent findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery pipelines.

Recent literature highlights the compound's role as a key intermediate in the synthesis of kinase inhibitors, particularly targeting the PI3K/AKT/mTOR pathway. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective PI3Kδ inhibitors, showing promising results in preclinical models of inflammatory diseases. The morpholine moiety appears crucial for target binding affinity, while the benzonitrile group contributes to metabolic stability.

Structural-activity relationship (SAR) studies have revealed that modifications at the 2-position of the morpholine ring significantly influence both potency and selectivity. Researchers at several pharmaceutical companies have incorporated this scaffold into their drug discovery programs, with one Phase I clinical trial candidate containing this structural motif currently under evaluation for oncology indications.

From a synthetic chemistry perspective, novel routes to 4-(morpholin-2-yl)benzonitrile hydrochloride have been developed to improve yield and purity. A 2024 patent application describes an asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges with racemic mixtures. This advancement is particularly important given the increasing regulatory emphasis on chiral purity in drug development.

Analytical characterization of the compound has also seen progress, with recent work employing advanced techniques such as cryo-EM and solid-state NMR to elucidate its conformational preferences in different environments. These studies provide valuable insights for formulation development and understanding drug-target interactions at atomic resolution.

Looking forward, computational modeling suggests additional therapeutic areas where derivatives of 4-(morpholin-2-yl)benzonitrile hydrochloride might prove valuable, including neurodegenerative diseases and rare genetic disorders. Several research groups are exploring these directions, with preliminary results expected in late 2024. The compound's versatility as a building block continues to make it a focus of medicinal chemistry efforts across academia and industry.

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